Cas no 1797895-19-2 (5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide)

• Product Name: 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide
• CAS No: 1797895-19-2
• MF: C₁₂H₁₄N₄O₃
• MW: 262.264562129974
• CID: 5372461
• Update Time: 2025-05-20

5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide

• Inchi： 1S/C12H14N4O3/c1-8-11(5-14-19-8)12(17)15-9-4-13-16(6-9)10-2-3-18-7-10/h4-6,10H,2-3,7H2,1H3,(H,15,17)
• InChI Key： SBCJVRGPVUYTHG-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2=CN(C3CCOC3)N=C2)=O)C=N1

Additional information on 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide

Comprehensive Overview of 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide (CAS No. 1797895-19-2)

The compound 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide (CAS No. 1797895-19-2) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines a 1,2-oxazole core with a pyrazole moiety linked via a carboxamide bridge, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which are currently under investigation in various preclinical studies.

In recent years, the demand for novel heterocyclic compounds like 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide has surged, driven by advancements in medicinal chemistry and the need for targeted therapies. The compound's CAS No. 1797895-19-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its oxazole-pyrazole hybrid structure is also being explored for its potential in crop protection, as agrochemical companies seek eco-friendly alternatives to traditional pesticides.

One of the most intriguing aspects of 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide is its synthetic versatility. The compound can be modified at multiple sites, enabling the creation of derivatives with tailored properties. This flexibility aligns with the growing trend of fragment-based drug design, where small molecular fragments are optimized for specific biological targets. Additionally, its low toxicity profile in preliminary studies makes it a viable candidate for further development in personalized medicine and biomarker discovery.

The rise of AI-driven drug discovery has further amplified interest in compounds like CAS No. 1797895-19-2. Machine learning models are being trained to predict its binding affinities and pharmacokinetic properties, reducing the time and cost associated with traditional R&D. This synergy between computational chemistry and experimental validation is a hot topic in scientific forums and patent filings, with many researchers querying its potential in oncology and neurodegenerative disease research.

From an industrial perspective, 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide is also being evaluated for its material science applications. Its rigid heterocyclic framework could contribute to the development of organic semiconductors or photoactive materials, addressing the demand for sustainable technologies. As the scientific community continues to explore its multifunctional capabilities, this compound is poised to play a pivotal role in bridging gaps between chemistry, biology, and engineering.

In summary, 5-methyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide (CAS No. 1797895-19-2) represents a compelling case study in modern chemical innovation. Its interdisciplinary appeal—spanning drug development, agrochemicals, and advanced materials—highlights the compound's versatility and untapped potential. For researchers and industry professionals alike, staying updated on its progress is essential to leveraging its full capabilities in a rapidly evolving scientific landscape.